Cas no 155444-03-4 (Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide)

• Product Name: Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide
• CAS No: 155444-03-4
• MF: C₁₇H₁₉NO₃S
• MW: 317.402663469315
• CID: 190444
• PubChem ID: 3074214
• Update Time: 2025-04-19

Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• Dibenzo[c,f][1,2]thiazepine,6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide
• 6-methyl-11-propoxy-11H-benzo[c][1,2]benzothiazepine 5,5-dioxide
• 6-Methyl-11-propoxy-6,11-dihydro-5H-5lambda~6~-dibenzo[c,f][1,2]thiazepine-5,5-dione
• 155444-03-4
• 6,11-Dihydro-6-methyl-11-propoxydibenzo(c,f)(1,2)thiazepine 5,5-dioxide
• DTXSID50935212
• 6,11-Dihydro-11-(n-propoxy)-6-methyldibenzo(c,f)(1,2)thiazepine S,S-dioxide
• Dibenzo(c,f)(1,2)thiazepine, 6,11-dihydro-6-methyl-11-propoxy-, 5,5-dioxide

• Inchi： 1S/C17H19NO3S/c1-3-12-21-17-13-8-4-6-10-15(13)18(2)22(19,20)16-11-7-5-9-14(16)17/h4-11,17H,3,12H2,1-2H3
• InChI Key： BRFRMUMPAUMSBU-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C(C2C=CC=CC=2N1C)OCCC)(=O)=O

Computed Properties

• Exact Mass: 317.10867
• Monoisotopic Mass: 317.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 439°C at 760 mmHg
• Flash Point: 219.3°C
• Refractive Index: 1.627
• PSA: 46.61